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Global Use Patterns and Market Outlook

Propaquizafop is a selective post-emergence herbicide used to control annual and perennial grass weeds in

broadleaf crops. Its global market shows robust growth, driven by the demand for efficient and selective

weed control solutions.

Region Market Characteristics and Growth Drivers

Global The global Propaquizafop herbicide market was valued at USD 352.7 million in 2024
and is projected to reach USD 598.2 million by 2033, growing at a CAGR of 5.9% [1].

North
America

Holds the largest market share (>35%), driven by a developed agricultural sector, early

adoption of advanced crop protection chemicals, and use in large-scale grain and
oilseed cultivation [2].

Asia Pacific Projected to be the fastest-growing market (CAGR >8.5%), fueled by agricultural
intensification in China and India, and government investments in modernizing farming

[2].

Latin
America,
MEA

Witnessing gradual uptake with significant growth potential due to expanding

agricultural activities and a focus on food security [2].
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Application
Segment

Key Details and Target Crops

Cereals & Grains The largest application segment; used in wheat, rice, barley, and maize [1].

Oilseeds & Pulses A major segment for crops like soybean, sunflower, canola, and various pulses
[1].

Fruits &
Vegetables

A smaller but steadily growing segment for high-value crops like tomatoes,
peppers, and cucumbers [1].

Formulations Dominated by Emulsifiable Concentrate (EC) and advancing Suspension
Concentrate (SC) formulations [1].

Environmental Behavior and Degradation

Understanding the environmental fate of propaquizafop is crucial for assessing its ecological impact. The

following table summarizes key findings from a study on its behavior in five different agricultural soils in

China [3].

Parameter Findings / Value Experimental Details

Water
Solubility

0.63 mg/L at 20°C Standard measurement [3].

Adsorption
Capacity

46.98% - 57.76% Kinetic Model: Best fit by the Elovich model (R²: 0.9882-
0.9940). Isothermal Model: Best fit by the Freundlich model

(R²: 0.9748-0.9885). Method: OECD 106 guideline,
oscillatory equilibrium method [3].

Mobility (Rf
value)

0.076 - 0.123 Method: Soil thin-layer chromatography. Interpretation: Rf <
0.3 indicates very low mobility [3].

Leaching
Potential

Not detected in
leachate; remained

in 0-5 cm topsoil
layer

Method: Soil column leaching test [3].
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Parameter Findings / Value Experimental Details

Degradation
(Half-life T₁/₂)

1.41 - 7.75 days
(varies by soil)

Fastest in LF fluvo-aquic soil (T₁/₂=1.41 d), slowest in BS
ginseng soil (T₁/₂=7.75 d). Influencing Factors: Temperature

had the greatest influence on degradation rate, more than soil
moisture or microorganisms [3].

Effects on Non-Target Plants

Research has evaluated the impact of propaquizafop on the primary photosynthetic processes of Musk

mallow (Malva moschata), a non-target perennial plant often found in pastures [4].

Experimental Design: The study investigated the effects of propaquizafop (PPQ) compared to

other herbicides on plants cultivated at two temperatures (12°C and 18°C). Key photosynthetic
parameters were measured before and up to 48 hours after application [4].

Key Findings: The application of propaquizafop (PPQ) did not induce any negative effects on the
functioning of Photosystem II (PSII) in Malva moschata. In contrast, another herbicide

(Metamitron+Quinmerac) caused a temporary, reversible decrease in PSII efficiency [4].

The workflow below summarizes the experimental protocol for this study.
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Seed Preparation and
Greenhouse Cultivation

Transfer to Climate Chambers
(15 days)

Acclimation to Test Temperatures
(4-7 days)

Herbicide Application
(Propaquizafop, Clopyralid, Metamitron+Quinmerac)

Chlorophyll Fluorescence
Measurements

Data Analysis T0: Pre-application
(Baseline)

T1: 1 hour post-application

T2: 2 hours post-application

T3: 5 hours post-application
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Measurements Timeline

T4: 24 hours post-application

T5: 48 hours post-application

Click to download full resolution via product page

Experimental workflow for assessing herbicide impact on plant photosynthesis [4]

Analytical Methods for Residue Detection

Advanced multi-residue methods are essential for monitoring pesticide exposure in the environment. A 2025

study developed a simple, fast, and cost-effective method for quantifying up to 83 current-use pesticides

(CUPs) in small samples of flowers, pollen, and individual bees [5].

Extraction: The method uses acidified acetonitrile (2.5% formic acid) for extraction, with phase
separation assisted by ammonium formate and a clean-up via freeze-out [5].

Detection and Analysis: Analysis is performed using High-Performance Liquid Chromatography
coupled with tandem Mass Spectrometry (HPLC-ESI-MS/MS). Pesticides are quantified via

matrix-matched external calibration standards [5].
Method Performance: The method was validated for very small sample sizes (e.g., 0.5 g flowers, 0.1

g pollen, 0.02 g single bees) with limits of quantification (LOQs) as low as 0.00025 mg/kg for flowers
[5].

Current Regulatory Status

The compound is currently under regulatory review in the European Union.

The European Chemicals Agency (ECHA) has opened a commenting period on the harmonised
classification and labelling (CLH) proposal for propaquizafop, which is open until 2 January 2026
[6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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